Cas no 622813-60-9 ((2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 622813-60-9
• MF: C₁₉H₁₈O₈S
• MW: 406.406424999237
• CID: 5418682
• Update Time: 2025-10-19

(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• 3(2H)-Benzofuranone, 6-[(methylsulfonyl)oxy]-2-[(2,3,4-trimethoxyphenyl)methylene]-
• (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C19H18O8S/c1-23-14-8-5-11(18(24-2)19(14)25-3)9-16-17(20)13-7-6-12(10-15(13)26-16)27-28(4,21)22/h5-10H,1-4H3
• InChI Key： JHDDVEUOPOIIGY-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=C(OC)C(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 622813-60-9)

(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 622813-60-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate includes a benzofuran core with a substituted methanesulfonate group and a trimethoxyphenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.

Recent studies have highlighted the potential of (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate has been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing treatments for conditions associated with oxidative stress.

The pharmacokinetic profile of (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate has also been studied to assess its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In terms of safety and toxicity, preclinical studies have shown that (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl methanesulfonate exhibits low toxicity at therapeutic doses. This is an important consideration for drug development, as it suggests that the compound can be administered safely without causing significant adverse effects.

The potential applications of (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-y methanesulfonate extend beyond anti-inflammatory and antioxidant therapies. Recent research has explored its role in modulating cellular signaling pathways involved in cancer progression. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. These findings suggest that it may have potential as an anticancer agent.

To further validate the therapeutic potential of (2Z)-3-o xo - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ( ( (CAS No. 688888888888888) in vivo settings, clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide crucial data on the compound's pharmacological profile and its potential as a novel therapeutic agent.

In conclusion, (2Z)-3-o xo - ̶ ̶ ̶ ̶ ̶ ̶ ̶ (CAS No. 688) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, the future prospects for this compound appear highly promising.